Cas no 1353960-67-4 (N*1*-(1-Benzyl-piperidin-4-ylmethyl)-N*1*-methyl-ethane-1,2-diamine)

• Product Name: N*1*-(1-Benzyl-piperidin-4-ylmethyl)-N*1*-methyl-ethane-1,2-diamine
• CAS No: 1353960-67-4
• MF: C₁₆H₂₇N₃
• MW: 261.405683755875
• CID: 2157734
• Update Time: 2025-10-29

N*1*-(1-Benzyl-piperidin-4-ylmethyl)-N*1*-methyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-(1-benzyl-piperidin-4-ylmethyl)-n*1*-methyl-ethane-1,2-diamine
• N1-((1-Benzylpiperidin-4-yl)methyl)-N1-methylethane-1,2-diamine
• AM93043
• N-[(1-Benzyl-4-piperidinyl)methyl]-N-methyl-1,2-ethanediamine
• N1-(1-benzylpiperidin-4-ylmethyl)-N1-methylethane-1,2-diamine
• N*1*-(1-Benzyl-piperidin-4-ylmethyl)-N*1*-methyl-ethane-1,2-diamine

• Inchi： 1S/C16H27N3/c1-18(12-9-17)13-16-7-10-19(11-8-16)14-15-5-3-2-4-6-15/h2-6,16H,7-14,17H2,1H3
• InChI Key： FWEGUQXRMAJZLC-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC(CN(C)CCN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 230
• Topological Polar Surface Area: 32.5

Additional information on N*1*-(1-Benzyl-piperidin-4-ylmethyl)-N*1*-methyl-ethane-1,2-diamine

Professional Introduction to Compound with CAS No. 1353960-67-4 and Product Name: N*1*-(1-Benzyl-piperidin-4-ylmethyl)-N*1*-methyl-ethane-1,2-diamine

Compound with the CAS number 1353960-67-4 and the product name N*1*-(1-Benzyl-piperidin-4-ylmethyl)-N*1*-methyl-ethane-1,2-diamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a piperidine ring, which is a common pharmacophore in many bioactive molecules, enhancing its biological relevance and therapeutic potential.

The N*1*-(1-Benzyl-piperidin-4-ylmethyl)-N*1*-methyl-ethane-1,2-diamine molecule is particularly intriguing because of its ability to interact with various biological targets. The presence of the benzyl group and the dimethylamino substituents contributes to its solubility and stability, making it a promising candidate for further investigation. In recent years, there has been a growing interest in the development of small-molecule inhibitors that can modulate the activity of enzymes and receptors involved in critical biological pathways. This compound has shown promise in preliminary studies as a potential modulator of such pathways.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The piperidine moiety is known to be present in several drugs that have demonstrated efficacy in conditions such as depression, anxiety, and Parkinson's disease. The unique combination of functional groups in N*1*-(1-Benzyl-piperidin-4-ylmethyl)-N*1*-methyl-ethane-1,2-diamine suggests that it may have similar effects on neurotransmitter systems. Recent research has indicated that this compound can interact with dopamine receptors, which could make it a valuable tool in the management of neurodegenerative diseases.

In addition to its potential neurological applications, this compound has also shown promise in other therapeutic areas. Studies have suggested that it may have anti-inflammatory properties, making it a candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis. The ability of this molecule to modulate inflammatory pathways could lead to novel therapeutic strategies that are more effective than current treatments. Furthermore, its structural similarity to known anti-inflammatory agents suggests that it may be able to fill unmet medical needs where existing therapies are inadequate.

The synthesis of N*1*-(1-Benzyl-piperidin-4-ylmethyl)-N*1*-methyl-ethane-1,2-diamine involves multiple steps that require precise control over reaction conditions. The introduction of the benzyl group and the dimethylamino substituents must be carefully managed to ensure high yield and purity. Advanced synthetic techniques have been employed to optimize these reactions, resulting in a more efficient and scalable production process. This is crucial for moving from laboratory-scale research to larger-scale clinical trials and eventual commercialization.

From a computational chemistry perspective, the molecular dynamics and binding interactions of N*1*-(1-Benzyl-piperidin-4-ylmethyl)-N*1*-methyl-ethane-1,2-diamine have been extensively studied using cutting-edge computational methods. These studies have provided valuable insights into how the compound interacts with biological targets at an atomic level. Understanding these interactions is essential for designing more effective drugs and for predicting potential side effects. Computational modeling has also helped identify key structural features that contribute to the compound's bioactivity, guiding further modifications and derivatization efforts.

The pharmacokinetic properties of this compound are another area of interest. Research has shown that it exhibits good oral bioavailability and moderate metabolic stability, which are critical factors for drug efficacy. The benzyl group and dimethylamino substituents play a role in determining these properties by influencing solubility and metabolic pathways. Optimizing these pharmacokinetic parameters is essential for ensuring that the compound reaches therapeutic levels in the body and remains active long enough to produce a desired effect.

In conclusion, N*1*-(1-Benzyl-piperidin-4-ylmethyl)-N*1*-methyl-ethane-1,2-diamine (CAS No. 1353960-67-4) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features make it a promising candidate for treating neurological disorders, inflammation-related conditions, and potentially other diseases where modulation of neurotransmitter or enzyme activity is beneficial. Ongoing research continues to uncover new applications for this compound, underscoring its importance as a valuable tool in modern drug development.